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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B8261810 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Onitisin 2'-O-glucoside, a natural

sesquiterpenoid glycoside, for researchers, scientists, and drug development professionals.

This document summarizes its core chemical properties, outlines potential biological activities

based on its chemical class, and provides detailed experimental protocols for its study.

Core Compound Data
A summary of the key quantitative data for Onitisin 2'-O-glucoside is presented in the table

below for easy reference and comparison.

Property Value Source

CAS Number 62043-53-2 [1]

Molecular Formula C₂₁H₃₀O₉

Molecular Weight 426.46 g/mol [2]

Potential Biological Activities and Signaling
Pathways
While direct experimental evidence for the biological activity of Onitisin 2'-O-glucoside is

limited in currently available literature, its structural classification as a flavonoid glycoside
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suggests potential anti-inflammatory and antioxidant properties.[3][4] Similar compounds have

been reported to modulate key signaling pathways involved in inflammation and cellular stress

responses.

Potential Anti-Inflammatory Mechanisms: Flavonoid glycosides have been shown to exert anti-

inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated

Protein Kinase (MAPK) signaling pathways.[5][6] Inhibition of these pathways can lead to a

reduction in the production of pro-inflammatory cytokines and mediators.

Potential Antioxidant Mechanisms: The antioxidant activity of flavonoid glycosides is often

attributed to their ability to scavenge free radicals and to upregulate endogenous antioxidant

defense mechanisms through the activation of the Nuclear factor erythroid 2-related factor 2

(Nrf2) pathway.[7][8]

The following diagram illustrates the potential interplay of these signaling pathways, which

could be modulated by Onitisin 2'-O-glucoside.
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Potential Signaling Pathways Modulated by Onitisin 2'-O-glucoside

Inflammatory Stimuli / Oxidative Stress Compound Action

Cellular Signaling Pathways

Cellular Response

Inflammatory Stimuli
(e.g., LPS, Cytokines)

Oxidative Stress

MAPK Pathway
(p38, JNK, ERK) NF-κB Pathway Nrf2 Pathway

Onitisin 2'-O-glucoside

Inhibition Inhibition Activation

Inflammatory Response
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Activation Activation

Antioxidant Response
(HO-1, NQO1)

Activation
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General Workflow for Isolation and Purification

Plant Material
(e.g., Onychium japonicum)

Extraction
(e.g., with Ethanol/Methanol)

Filtration and Concentration

Crude Extract

Solvent Partitioning
(e.g., n-hexane, ethyl acetate, n-butanol)

Fractionation
(e.g., Ethyl Acetate Fraction)

Column Chromatography
(e.g., Silica Gel, Sephadex)

Purified Fractions

Preparative HPLC

Pure Onitisin 2'-O-glucoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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